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Compound of Interest

Compound Name: Diclobutrazol

Cat. No.: B1581208

Introduction

Diclobutrazol (CAS No: 75736-33-3) is a systemic triazole fungicide recognized for its high
efficacy against a range of fungal phytopathogens, including powdery mildews and rusts.[1][2]
[3][4] As a member of the conazole fungicide family, its mode of action involves the inhibition of
sterol biosynthesis in fungi.[5][6] This technical guide provides a detailed overview of the
essential physicochemical properties and solubility characteristics of Diclobutrazol, intended
for researchers, scientists, and professionals in drug and pesticide development.

Physicochemical Properties

Diclobutrazol is a white to off-white crystalline solid at room temperature.[5][7] Its core
structure consists of a 1,2,4-triazole ring linked to a dichlorophenyl group and a substituted
pentanol chain, which dictates its physical and chemical behavior.[6]

The key physicochemical properties of Diclobutrazol are summarized in the table below.
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Property Value Source(s)
Molecular Formula C15H19CI2N30O [1161[8]
Molecular Weight 328.24 g/mol [11121131161181191
Appearance White to off-white crystalline 1]

solid
Melting Point 147-149 °C [8]
Boiling Point 484.3 £ 55.0 °C (Predicted) [8]
Density 1.25-1.28 g/cm?3 [518]
pKa (at 25 °C) <2 [5][8]
Vapor Pressure (at 20 °C) 0.0027 mPa [5]
Log P (Octanol-Water Partition 381 5176]

Coefficient)

Solubility Characteristics

The solubility of a compound is critical for its formulation, bioavailability, and environmental
fate. Diclobutrazol exhibits low aqueous solubility and is more readily soluble in organic
solvents.[4][5]

The solubility of Diclobutrazol in various solvents is detailed below.

Solvent Solubility (at 20 °C) Classification Source(s)

Practically insoluble /
Water (pH 7) 7.1-9mg/L - [51[71[8]
Low solubility

Acetone >50g/L Soluble [8]
Methanol >50g/L Soluble [8]
Ethanol >50g/L Soluble [8]
Dimethyl Sulfoxide 200 mg/mL (609.31 )

Highly soluble [3]
(DMSO0) mM)
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The presence of the dichlorophenyl group contributes to its lipophilic nature, as indicated by the
high Log P value, while the triazole and hydroxyl groups provide some degree of polarity.[10]

Experimental Protocols & Methodologies

The determination of physicochemical and solubility data requires precise experimental
methods. Below are outlines of typical protocols used for characterizing compounds like
Diclobutrazol.

Protocol 1: Determination of Aqueous Solubility (Shake-
Flask Method)

The shake-flask method is a standard protocol for determining the solubility of a compound in
water.

Preparation: An excess amount of solid Diclobutrazol is added to a known volume of
deionized water (or a buffer solution of a specific pH) in a flask.

o Equilibration: The flask is sealed and agitated in a constant temperature water bath (e.g., 20
°C) for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached between the
solid and dissolved states.

» Phase Separation: The suspension is allowed to stand, or is centrifuged/filtered, to separate
the undissolved solid from the saturated aqueous solution. Care is taken to avoid
temperature changes during this step.

» Quantification: The concentration of Diclobutrazol in the clear agueous phase is determined
using a validated analytical technique. High-Performance Liquid Chromatography (HPLC)
with a UV or Diode Array Detector (DAD) is commonly employed for this purpose.[7]

o Calculation: The solubility is reported in units such as mg/L or mol/L.

Protocol 2: Residue Analysis in Environmental or
Biological Matrices

Determining the concentration of Diclobutrazol residues in samples like soil or crops requires
a multi-step process involving extraction, cleanup, and sensitive analysis.
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o Sample Preparation: The matrix (e.g., soil, potato) is homogenized to ensure uniformity. Soll
samples may be air-dried and sieved prior to extraction.[11]

o Extraction: A known weight of the prepared sample is extracted with a suitable organic
solvent. Acetonitrile is a common choice for its ability to efficiently extract triazole fungicides.
[11][12] Ultrasonic baths may be used to enhance extraction efficiency.[11]

o Cleanup/Purification:

o Low-Temperature Partitioning: The extract can be stored at a low temperature (e.g.,
-20°C), which causes water and certain interfering compounds to freeze, allowing for easy
separation of the acetonitrile layer.[11]

o Solid-Phase Extraction (SPE): Alternatively, the crude extract is passed through an SPE
cartridge (e.g., C18) to remove interfering substances. The analyte is retained on the
sorbent and then eluted with a small volume of a clean solvent.[12]

e Analysis: The final extract is analyzed using a highly sensitive and selective instrument,
typically Ultra-High-Performance Liquid Chromatography coupled with tandem Mass
Spectrometry (UHPLC-MS/MS).[11] This technique provides accurate quantification even at
very low residue levels.

e Quantification: The concentration of Diclobutrazol is determined by comparing the
instrument's response to that of certified reference standards.[9][13]

Visualizations: Workflows and Mechanisms

To better illustrate the concepts discussed, the following diagrams have been generated using
the DOT language.
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Workflow for Aqueous Solubility Determination

1. Add excess Diclobutrazol
to water

.

2. Agitate at constant temp
(e.q., 24-48h)

'

3. Centrifuge or filter
to separate solid

'

4. Analyze clear supernatant
(e.g., by HPLC)

'

5. Calculate solubility
(mg/L)

Click to download full resolution via product page

Caption: General workflow for determining the aqueous solubility of Diclobutrazol.
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Workflow for Diclobutrazol Residue Analysis

1. Homogenize Sample
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:

2. Extract with Acetonitrile

:

3. Cleanup Step
(Low-Temp Partitioning or SPE)

:

4. Analyze by
UHPLC-MS/MS

:

5. Quantify against
Reference Standards

Click to download full resolution via product page

Caption: Typical experimental workflow for the analysis of Diclobutrazol residues.
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Mechanism of Action: Inhibition of Fungal Sterol Biosynthesis

Lanosterol Diclobutrazol
(Sterol Precursor)

/
/

Catalyzes ,/INHIBITS

14a-demethylase
(CYP51 Enzyme)

demethylation

Ergosterol
(Essential for Fungal Membrane)

Click to download full resolution via product page

Caption: Diclobutrazol inhibits the 14a-demethylase enzyme in the fungal ergosterol pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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